Cas no 1805534-74-0 (Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate
• CAS No: 1805534-74-0
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883213
• Update Time: 2025-06-13

Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-3-5(9(14)15-2)8(12)13-6(4)7(10)11/h3,7H,1-2H3
• InChI Key： JAZQJJBNMZHYFP-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=C(C)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate

Recent Advances in the Application of Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate (CAS: 1805534-74-0) in Chemical Biology and Pharmaceutical Research

Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate (CAS: 1805534-74-0) is a fluorinated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of enzyme inhibitors and agrochemicals. This research brief aims to synthesize the latest findings on this compound, focusing on its synthetic routes, biological activities, and therapeutic potential.

One of the most notable advancements in the application of this compound is its role in the synthesis of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and selectivity profiles of these derivatives. The results indicated that the difluoromethyl group enhances the binding affinity by forming favorable interactions with hydrophobic pockets in the kinase active site.

In addition to its applications in oncology, recent research has explored the utility of this compound in agrochemical development. A 2024 report in the journal Pesticide Biochemistry and Physiology highlighted its efficacy as a precursor for the synthesis of next-generation herbicides. The study found that fluorinated pyridine derivatives, including Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate, exhibit superior herbicidal activity compared to traditional compounds, with reduced environmental persistence. This finding underscores the compound's potential in addressing the growing demand for sustainable agrochemicals.

From a synthetic chemistry perspective, advancements in the scalable production of Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate have been reported. A 2023 article in Organic Process Research & Development detailed an optimized catalytic process that significantly improves yield and reduces waste. The process employs a palladium-catalyzed cross-coupling reaction, which has been shown to be both cost-effective and environmentally benign. These developments are critical for meeting the increasing demand for this compound in industrial and academic settings.

Looking ahead, the versatility of Methyl 2-(difluoromethyl)-6-fluoro-3-methylpyridine-5-carboxylate continues to inspire innovative research. Ongoing studies are investigating its potential in the development of antimicrobial agents and imaging probes for diagnostic applications. The compound's unique physicochemical properties, including its stability and bioavailability, make it a promising candidate for further exploration. As research progresses, it is anticipated that new applications and derivatives of this compound will emerge, further solidifying its importance in chemical biology and pharmaceutical sciences.